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Compound of Interest

5-(Dimethylamino)-2-nitrobenzoic
Compound Name:

acid
CAS No.: 62876-66-8
Cat. No.: B1602039

Get Quote

Executive Summary

This application note details the protocol for the spectroscopic characterization of 5-
(Dimethylamino)-2-nitrobenzoic acid (CAS: 62876-66-8). Unlike simple chromophores, this
molecule represents a classic "Push-Pull" (

) system, featuring an electron-donating dimethylamino group and electron-withdrawing
nitro/carboxyl groups.

This unique electronic structure results in significant solvatochromism (color change based on
solvent polarity) and pH-dependency (halochromism). Consequently, standard "single-
wavelength” protocols are insufficient. This guide provides a self-validating workflow to
determine the Molar Extinction Coefficient (

), identify Intramolecular Charge Transfer (ICT) bands, and assess purity for drug development
applications.
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Chemical Basis & Theoretical Framework
The Push-Pull Chromophore

The optical properties of 5-(Dimethylamino)-2-nitrobenzoic acid arise from the conjugation
between the lone pair on the nitrogen (Donor) and the nitro group (Acceptor).

¢ Dominant Transition:

(Intramolecular Charge Transfer).

» Visual Appearance: Typically yellow to orange in polar solvents due to the ICT band falling in
the 400-500 nm range.

o Key Variable: The protonation state of the dimethylamino group acts as an optical switch.

Equilibrium States

The molecule exists in three primary states depending on pH, each with a distinct spectral
signature:

e Cationic Form (Acidic pH):

 To cite this document: BenchChem. [Application Note: UV-Vis Spectrophotometric
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PDF]. Available at: [https://www.benchchem.com/product/b1602039/docs#application-note-
uv-vis-spectrophotometric-characterization-of-5-dimethylamino-2-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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